Cas no 2137765-78-5 (1-Amino-5-(oxiran-2-yl)pentan-3-one)

• Product Name: 1-Amino-5-(oxiran-2-yl)pentan-3-one
• CAS No: 2137765-78-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6594817
• PubChem ID: 165461834
• Update Time: 2025-05-20

1-Amino-5-(oxiran-2-yl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2137765-78-5
• EN300-796463
• 1-amino-5-(oxiran-2-yl)pentan-3-one
• 1-Amino-5-(oxiran-2-yl)pentan-3-one

• Inchi： 1S/C7H13NO2/c8-4-3-6(9)1-2-7-5-10-7/h7H,1-5,8H2
• InChI Key： VGVGRZBUTMMXJD-UHFFFAOYSA-N
• SMILES： O1CC1CCC(CCN)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-Amino-5-(oxiran-2-yl)pentan-3-one

1-Amino-5-(oxiran-2-yl)pentan-3-one: An Overview of a Promising Compound (CAS No. 2137765-78-5)

1-Amino-5-(oxiran-2-yl)pentan-3-one (CAS No. 2137765-78-5) is a versatile and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its unique structure, exhibits a combination of amino and epoxy functionalities, making it a valuable intermediate in the development of novel drugs and advanced materials.

The molecular structure of 1-Amino-5-(oxiran-2-yl)pentan-3-one is composed of a five-carbon backbone with an amino group at the first position and an epoxy group at the fifth position. The presence of these functional groups imparts unique chemical properties to the molecule, enabling it to participate in a wide range of chemical reactions. The amino group can engage in nucleophilic addition reactions, while the epoxy group can undergo ring-opening reactions, leading to the formation of diverse and complex molecular structures.

In the pharmaceutical industry, 1-Amino-5-(oxiran-2-yl)pentan-3-one has shown promise as a key intermediate in the synthesis of various drugs. Recent studies have highlighted its potential in the development of new therapeutic agents for treating neurological disorders, cancer, and inflammatory diseases. For instance, researchers at the University of California have utilized this compound to synthesize novel inhibitors of protein kinases, which are crucial targets in cancer therapy. The ability to fine-tune the structure of these inhibitors through modifications of the 1-Amino-5-(oxiran-2-yl)pentan-3-one scaffold has led to the discovery of compounds with improved potency and selectivity.

Beyond pharmaceuticals, 1-Amino-5-(oxiran-2-yl)pentan-3-one has also found applications in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced polymers and coatings. Researchers at MIT have explored the use of this compound in the development of self-healing materials, which can repair themselves when damaged. The epoxy group can react with other functional groups to form cross-linked networks that enhance the mechanical properties and durability of these materials.

The synthesis of 1-Amino-5-(oxiran-2-yl)pentan-3-one is typically achieved through multi-step processes involving selective functionalization and protection/deprotection strategies. One common approach involves the reaction of an appropriate amino alcohol with an epoxide precursor, followed by purification and characterization using techniques such as NMR spectroscopy and mass spectrometry. The high purity and consistent quality of commercially available 1-Amino-5-(oxiran-2-yl)pentan-3-one make it a reliable choice for both academic research and industrial applications.

The safety profile of 1-Amino-5-(oxiran-2-yl)pentan-3-one is another important consideration for its widespread use. While it is generally considered safe for laboratory use under proper handling conditions, it is essential to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in a secure location.

In conclusion, 1-Amino-5-(oxiran-2-yl)pentan-3-one (CAS No. 2137765-78-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable intermediate in drug discovery and materials science, driving innovation and advancing our understanding of complex biological systems. As research continues to uncover new applications for this compound, its importance is likely to grow even further.